Cas no 1256792-17-2 ((5-Methoxy-3-methylpyridin-2-yl)methanamine)

• Product Name: (5-Methoxy-3-methylpyridin-2-yl)methanamine
• CAS No: 1256792-17-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4769650
• PubChem ID: 92134851
• Update Time: 2025-05-26

(5-Methoxy-3-methylpyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Methoxy-3-methylpyridin-2-yl)methanamine
• COC=1C=C(C(=NC1)CN)C
• CS-0153168
• AKOS027440968
• SB76255
• BS-15081
• AZCYXVZUAKMYPQ-UHFFFAOYSA-N
• 1256792-17-2
• D83514
• 1-(5-methoxy-3-methylpyridin-2-yl)methanamine
• SCHEMBL17221135
• MFCD18255406

• Inchi： 1S/C8H12N2O/c1-6-3-7(11-2)5-10-8(6)4-9/h3,5H,4,9H2,1-2H3
• InChI Key： AZCYXVZUAKMYPQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(CN)C(C)=C1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (5-Methoxy-3-methylpyridin-2-yl)methanamine

Recent Advances in the Study of (5-Methoxy-3-methylpyridin-2-yl)methanamine (CAS: 1256792-17-2) and Its Applications in Chemical Biology and Medicine

The compound (5-Methoxy-3-methylpyridin-2-yl)methanamine, with the CAS number 1256792-17-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

One of the key areas of research involving (5-Methoxy-3-methylpyridin-2-yl)methanamine is its role as a building block for the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of selective kinase inhibitors, which are crucial for targeting cancer-related signaling pathways. The compound's unique structural features, including the methoxy and methyl substituents on the pyridine ring, contribute to its ability to interact with specific binding pockets in target proteins, enhancing both potency and selectivity.

In addition to its applications in oncology, (5-Methoxy-3-methylpyridin-2-yl)methanamine has been explored for its potential in central nervous system (CNS) disorders. Recent preclinical studies have indicated its efficacy as a precursor for the development of neuroprotective agents. For instance, researchers have synthesized derivatives of this compound that exhibit significant activity in modulating neurotransmitter systems, such as the serotonergic and dopaminergic pathways. These findings suggest its potential utility in treating conditions like Parkinson's disease and depression.

The pharmacological profile of (5-Methoxy-3-methylpyridin-2-yl)methanamine has also been investigated in the context of infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the design of antiviral agents. The compound's ability to interfere with viral replication mechanisms, particularly in RNA viruses, has been attributed to its interaction with viral polymerases. This opens new avenues for the development of broad-spectrum antiviral therapies.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of (5-Methoxy-3-methylpyridin-2-yl)methanamine production. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline its synthesis. These innovations not only reduce production costs but also enhance the purity and yield of the compound, making it more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of (5-Methoxy-3-methylpyridin-2-yl)methanamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, (5-Methoxy-3-methylpyridin-2-yl)methanamine (CAS: 1256792-17-2) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span multiple therapeutic areas, from oncology to CNS disorders and infectious diseases. Continued research into its mechanisms of action and synthetic accessibility will undoubtedly uncover new opportunities for its use in addressing unmet medical needs. The compound's unique chemical properties and biological activities position it as a valuable asset in the toolkit of medicinal chemists and drug developers.